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Compound of Interest

Compound Name: Pki-166

Cat. No.: B1678508 Get Quote

For researchers and laboratory professionals engaged in the dynamic field of drug

development, the proper handling and disposal of chemical compounds is a cornerstone of a

safe and efficient workflow. This guide provides essential safety and logistical information for

the disposal of PKI-166, a potent EGFR tyrosine kinase inhibitor. Adherence to these

procedures is critical not only for regulatory compliance but also for the protection of personnel

and the environment.

Core Safety and Handling Protocols
PKI-166 is classified as acutely toxic if swallowed.[1] Therefore, stringent adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves are required.

Lab Coat: A lab coat or other protective clothing should be worn.

Eye Protection: Safety glasses or goggles are mandatory.

Engineering Controls:

Work with PKI-166 should be conducted in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of the powder.
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Step-by-Step Disposal Procedure
While specific institutional guidelines may vary, the following procedure outlines the standard

best practices for the disposal of PKI-166 and its contaminated materials.

Segregation of Waste: All materials that have come into contact with PKI-166, including

unused compound, contaminated labware (e.g., pipette tips, centrifuge tubes), and personal

protective equipment, must be segregated as hazardous chemical waste.

Containerization:

Place solid waste into a clearly labeled, sealed, and leak-proof container.

Liquid waste containing PKI-166 should be collected in a separate, compatible, and clearly

labeled waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "(R)-4-[4-[(1-Phenylethyl)amino]-1H-pyrrolo[2,3-d]pyrimidin-6-yl]-phenol"

or "PKI-166". The concentration and quantity of the waste should also be noted.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials, until it can be collected by trained EHS personnel.[2]

Documentation: Maintain a log of all PKI-166 waste generated, including the date, quantity,

and responsible personnel.

Disposal: The final disposal of PKI-166 waste must be conducted through your institution's

certified hazardous waste management program, which will ensure disposal in accordance

with all local, state, and federal regulations.[3] Never dispose of PKI-166 down the drain or in

regular trash.

Quantitative Safety Data
The following table summarizes key safety and physical property data for PKI-166, extracted

from its Safety Data Sheet (SDS).[1]
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Property Value

GHS Pictogram GHS06 (Skull and Crossbones)

Signal Word Danger

Hazard Statement H301: Toxic if swallowed

Precautionary Codes P264, P270, P301 + P310, P405, P501

Hazard Class Acute Toxicity 3 (Oral)

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects

Form Powder

Color White to beige

Solubility DMSO: 10 mg/mL

Storage Temperature 2-8°C

PKI-166 Mechanism of Action: EGFR Signaling
Pathway Inhibition
PKI-166 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase.[4] Understanding its mechanism of action is crucial for appreciating its

biological impact and the importance of proper handling. The diagram below illustrates the

simplified EGFR signaling pathway and the point of inhibition by PKI-166.
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Simplified EGFR signaling pathway showing inhibition by PKI-166.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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